Cas no 1822851-77-3 (N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide)

• Product Name: N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide
• CAS No: 1822851-77-3
• MF: C₁₈H₃₆N₄O₅
• MW: 388.502244949341
• MDL: MFCD08276276
• CID: 3043767
• PubChem ID: 87558585
• Update Time: 2025-06-08

N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide
• N,N'-Bis[3-(Boc-amino)propyl]glycinamide
• B2419
• D88937
• tert-butyl N-[3-[[2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propylamino]acetyl]amino]propyl]carbamate
• MFCD08276276
• TERT-BUTYL N-{3-[2-({3-[(TERT-BUTOXYCARBONYL)AMINO]PROPYL}AMINO)ACETAMIDO]PROPYL}CARBAMATE
• 1822851-77-3
• tert-Butyl (2,2-dimethyl-4,11-dioxo-3-oxa-5,9,12-triazapentadecan-15-yl)carbamate

• MDL： MFCD08276276
• Inchi： 1S/C18H36N4O5/c1-17(2,3)26-15(24)21-11-7-9-19-13-14(23)20-10-8-12-22-16(25)27-18(4,5)6/h19H,7-13H2,1-6H3,(H,20,23)(H,21,24)(H,22,25)
• InChI Key： LUUNBXYJZAFAKK-UHFFFAOYSA-N
• SMILES： O(C(NCCCNCC(NCCCNC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 388.26857026g/mol
• Monoisotopic Mass: 388.26857026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide

Introduction to N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide (CAS No. 1822851-77-3)

N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide, a compound with the chemical formula C₁₆H₂₇NO₆, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 1822851-77-3, is particularly noted for its structural features and potential applications in drug development and biochemical research.

The molecular structure of N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide consists of a central glycinamide backbone, which is bifunctionalized with two tert-butoxycarbonylamino groups attached to propyl chains. This unique configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of peptide mimetics and protease inhibitors. The presence of multiple amine and carbonyl functionalities provides numerous sites for further chemical modification, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways by interacting with target proteins. N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide has emerged as a promising candidate in this area due to its ability to act as a scaffold for designing molecules that can inhibit or activate specific enzymatic activities. Its structural design allows for the creation of peptidomimetics that can mimic the natural substrates of enzymes, thereby blocking their activity or altering their function.

One of the most significant applications of N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide is in the field of oncology research. Cancer cells often exhibit altered metabolic pathways and protein expression profiles, making them susceptible to targeted therapies. Researchers have been exploring how this compound can be used to develop inhibitors that specifically target enzymes involved in cancer cell proliferation and survival. Preliminary studies suggest that derivatives of this compound may have the potential to disrupt key signaling pathways that are aberrantly activated in tumor cells, thereby inhibiting tumor growth.

Furthermore, the compound has shown promise in the development of treatments for neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and oxidative stress. The ability of N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide to interact with protein targets suggests that it could be used to develop drugs that can prevent or reverse these pathological processes. By modulating protein folding and degradation pathways, this compound may help to mitigate the progression of these debilitating conditions.

The synthesis of N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide involves multi-step organic reactions, including amide bond formation and protection-deprotection strategies. The use of tert-butoxycarbonyl (Boc) groups provides stability to the amine functionalities during synthetic procedures, allowing for selective modifications at other positions on the molecule. This synthetic flexibility is crucial for generating a library of derivatives with tailored properties for different biological assays.

In addition to its pharmaceutical applications, N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide has potential uses in biochemical research as a tool compound for studying enzyme mechanisms and protein interactions. Its ability to serve as a substrate or inhibitor for various enzymes makes it a valuable reagent in laboratory settings where detailed mechanistic studies are conducted. By using this compound as a probe, researchers can gain insights into how enzymes function at the molecular level, which can inform the design of more effective therapeutic agents.

The latest research developments in this area highlight the growing importance of N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide as a key intermediate in drug discovery. Advances in computational chemistry and high-throughput screening technologies have enabled researchers to rapidly identify promising derivatives of this compound with enhanced biological activity. These innovations are accelerating the pace at which new drugs are being developed, bringing us closer to effective treatments for a wide range of diseases.

In conclusion, N,N'-Bis[3-(tert-butoxycarbonylamino)propyl]glycinamide (CAS No. 1822851-77-3) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it an excellent scaffold for designing molecules that can modulate biological pathways relevant to various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.